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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B12373227 Get Quote

Technical Support Center: Mordant Orange 6
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

challenges encountered during dyeing experiments with Mordant Orange 6.

Frequently Asked Questions (FAQs)
Q1: What is Mordant Orange 6?

Mordant Orange 6 is a double azo mordant dye.[1] Its chemical formula is C₁₉H₁₂N₄Na₂O₆S,

and it has a molecular weight of 470.37 g/mol .[1][2] It is commonly used for dyeing protein

fibers such as wool and silk, as well as nylon, leather, and fur.[1][3] The final color of the dye on

the fabric is influenced by the mordant used, appearing as a brilliant orange to dark orange with

an aluminum mordant, and a dark red-light orange with a chromium mordant.

Q2: What are the general properties of Mordant Orange 6?

Mordant Orange 6 is a red-orange powder that is soluble in water, forming a yellow to orange

solution. Its solubility in water is approximately 80 g/L at 80°C. It is only slightly soluble in

ethanol and acetone. The dye's color is sensitive to pH, appearing reddish-purple in

concentrated sulfuric acid and turning yellowish-orange upon dilution.

Table 1: Chemical and Physical Properties of Mordant Orange 6
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Property Value

C.I. Name Mordant Orange 6

C.I. Number 26520

CAS Number 3564-27-0 / 25747-21-1

Molecular Formula C₁₉H₁₂N₄Na₂O₆S

Molecular Weight 470.37 g/mol

Appearance Red-orange powder

Solubility in Water 80 g/L at 80°C

λmax 381 nm

Q3: What is the role of a mordant in dyeing with Mordant Orange 6?

A mordant is a substance, typically a metal salt, that acts as a fixative to help the dye bind to

the fibers. It forms a coordination complex with the dye molecule, which then attaches to the

fiber. This process improves the wash and light fastness of the dye. The choice of mordant can

also significantly influence the final color of the dyed material.

Troubleshooting Uneven Dyeing
Uneven dyeing is a common issue that can arise from various factors in the dyeing process.

This section provides a troubleshooting guide to identify and resolve potential causes of

uneven dyeing when using Mordant Orange 6.

Q4: My dyed fabric has streaks and patches of different shades. What could be the cause?

Uneven dyeing can result from several issues during the pre-treatment, mordanting, or dyeing

stages. The following table outlines potential causes and their corresponding solutions.

Table 2: Troubleshooting Uneven Dyeing with Mordant Orange 6
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Potential Cause Description Recommended Solution

Improper Scouring and

Bleaching

Residual impurities, oils, or

waxes on the fibers can

prevent even dye penetration.

Ensure thorough cleaning of

the fibers before mordanting.

Use a pH-neutral soap and

rinse well.

Uneven Mordant Application

If the mordant is not evenly

distributed and fixed onto the

fibers, the dye uptake will be

inconsistent.

Ensure the fibers can move

freely in the mordant bath. Stir

gently and consistently. Avoid

overloading the vessel.

Incorrect pH of Dye Bath

The pH of the dye bath affects

the dye's solubility and its

affinity for the fiber. An

incorrect or fluctuating pH can

lead to uneven dyeing.

Monitor and maintain a

consistent pH throughout the

dyeing process. The optimal

pH for dyeing protein fibers

with acid mordant dyes is

typically in the acidic range.

Rapid Temperature Increase

A rapid increase in the dye

bath temperature can cause

the dye to strike the fabric too

quickly and unevenly.

Increase the temperature of

the dye bath gradually to allow

for even dye absorption.

Dye Agglomeration

The dye powder may not be

fully dissolved, leading to

specks or patches of

concentrated color on the

fabric.

Thoroughly dissolve the

Mordant Orange 6 powder in

hot water before adding it to

the dye bath.

Presence of Metal Ions in

Water

Hard water containing calcium

and magnesium ions, or other

metal contaminants, can

interfere with the mordant and

dye, causing shade changes

and unevenness.

Use deionized or soft water for

both the mordant and dye

baths. If using tap water, a

water softener can be added.
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Improper Addition of Auxiliaries

Incorrect amounts or uneven

distribution of leveling agents

or other auxiliaries can affect

dye migration and lead to

blotchiness.

Ensure all auxiliaries are fully

dissolved and evenly mixed in

the dye bath before adding the

fibers.

Experimental Protocols
General Protocol for Mordanting Protein Fibers (Wool/Silk)

This protocol provides a general guideline for pre-mordanting wool and silk fibers with alum

(potassium aluminum sulfate), a common mordant used with Mordant Orange 6.

Scouring:

Wash the fibers with a pH-neutral soap in warm water to remove any impurities.

Rinse thoroughly with water of the same temperature to avoid shocking the fibers.

Mordanting:

Weigh the dry fiber (Weight of Fiber - WOF).

Use 15% Alum (Potassium Aluminum Sulfate) of the WOF.

Dissolve the alum completely in a small amount of hot water.

Fill a non-reactive pot (stainless steel or enamel) with enough warm water to allow the

fibers to move freely.

Add the dissolved alum to the pot and stir well.

Submerge the wet, scoured fibers into the mordant bath.

Slowly heat the mordant bath to 82-93°C for wool or 71-77°C for silk. Avoid boiling.

Maintain this temperature for one hour, stirring gently every 15 minutes to ensure even

mordant uptake.
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Allow the bath to cool completely before removing the fibers.

The fibers can be dyed immediately or dried for later use.

General Protocol for Dyeing with Mordant Orange 6

Dye Bath Preparation:

Weigh the desired amount of Mordant Orange 6 dye powder.

Create a paste with the dye powder and a small amount of hot water.

Add more hot water to fully dissolve the dye.

Dyeing:

Fill a non-reactive pot with enough water to allow the mordanted fibers to move freely.

Add the dissolved dye solution to the pot and stir well.

Submerge the wet, mordanted fibers into the dye bath.

Slowly heat the dye bath to a simmer (around 82-93°C for wool and 71-77°C for silk).

Maintain this temperature for one hour, or until the desired shade is achieved, stirring

gently periodically.

Allow the dye bath to cool completely.

Rinsing and Drying:

Remove the fibers from the dye bath and gently squeeze out the excess dye liquor.

Rinse the fibers with water of a similar temperature, continuing until the water runs clear.

Hang the fibers to dry away from direct sunlight.

Visualizations
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Caption: Experimental workflow for dyeing protein fibers with Mordant Orange 6.
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Caption: Troubleshooting workflow for addressing uneven dyeing issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12373227#troubleshooting-uneven-dyeing-with-
mordant-orange-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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